Cas no 2172183-65-0 ((1-benzylazetidin-2-yl)methyl(4-chloro-3-methylphenyl)methylamine)

• Product Name: (1-benzylazetidin-2-yl)methyl(4-chloro-3-methylphenyl)methylamine
• CAS No: 2172183-65-0
• MF: C₁₉H₂₃ClN₂
• MW: 314.852323770523
• CID: 6172392
• PubChem ID: 165813975
• Update Time: 2025-10-19

(1-benzylazetidin-2-yl)methyl(4-chloro-3-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• (1-benzylazetidin-2-yl)methyl(4-chloro-3-methylphenyl)methylamine
• EN300-1283340
• [(1-benzylazetidin-2-yl)methyl][(4-chloro-3-methylphenyl)methyl]amine
• 2172183-65-0

• Inchi： 1S/C19H23ClN2/c1-15-11-17(7-8-19(15)20)12-21-13-18-9-10-22(18)14-16-5-3-2-4-6-16/h2-8,11,18,21H,9-10,12-14H2,1H3
• InChI Key： YFTANWZCFXPHRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNCC1CCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 314.1549764g/mol
• Monoisotopic Mass: 314.1549764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 15.3Ų

Additional information on (1-benzylazetidin-2-yl)methyl(4-chloro-3-methylphenyl)methylamine

Comprehensive Analysis of (1-benzylazetidin-2-yl)methyl(4-chloro-3-methylphenyl)methylamine (CAS No. 2172183-65-0)

The compound (1-benzylazetidin-2-yl)methyl(4-chloro-3-methylphenyl)methylamine (CAS No. 2172183-65-0) has garnered significant attention in recent years due to its potential applications in pharmaceutical research and organic synthesis. This structurally unique molecule combines an azetidine ring with a benzyl group and a chloro-methylphenyl moiety, making it a subject of interest for medicinal chemists exploring novel bioactive compounds. The presence of both azetidine and benzylamine functionalities suggests possible interactions with biological targets, particularly in neurological and metabolic pathways.

Recent trends in drug discovery highlight the growing importance of nitrogen-containing heterocycles like azetidines, which are increasingly featured in FDA-approved drugs. The 1-benzylazetidin-2-yl scaffold in this compound may offer improved metabolic stability compared to traditional piperidine or pyrrolidine analogs, addressing a common challenge in drug development. Meanwhile, the 4-chloro-3-methylphenyl group could contribute to enhanced binding affinity through hydrophobic interactions, a feature that aligns with current research into selective receptor modulation.

Synthetic approaches to 2172183-65-0 typically involve multi-step sequences starting from azetidine precursors, with key steps including N-benzylation and amine alkylation. The compound's chiral center at the azetidine ring position adds complexity to its synthesis, mirroring the pharmaceutical industry's growing focus on stereoselective synthesis. Analytical characterization of this compound requires advanced techniques such as HPLC-MS and NMR spectroscopy, particularly for verifying the methylamine linkage and chloro-methyl substitution pattern.

From a drug development perspective, the logP and polar surface area of (1-benzylazetidin-2-yl)methyl(4-chloro-3-methylphenyl)methylamine suggest favorable membrane permeability, while the chloro substituent may influence metabolic stability. These physicochemical properties are crucial considerations in contemporary lead optimization strategies, where researchers balance potency with drug-like characteristics. The compound's structural features also make it a potential candidate for proteolysis targeting chimera (PROTAC) development, an emerging technology in targeted protein degradation.

In chemical biology applications, derivatives of 2172183-65-0 could serve as valuable pharmacological tools for studying G protein-coupled receptors (GPCRs) or ion channels, given the prevalence of similar structures in neuromodulatory compounds. The benzylazetidine moiety in particular resembles pharmacophores found in several CNS-active agents, though the specific biological activity of this compound remains to be fully characterized. Current research directions might explore its potential as a scaffold for library synthesis in fragment-based drug discovery.

Safety and handling considerations for CAS 2172183-65-0 follow standard laboratory protocols for amine-containing compounds, with particular attention to the chlorinated aromatic component. While not classified as hazardous under current regulations, proper personal protective equipment is recommended during handling. Storage typically requires protection from light and moisture to maintain stability, especially given the methylamine functionality's potential sensitivity to oxidation.

The commercial availability of (1-benzylazetidin-2-yl)methyl(4-chloro-3-methylphenyl)methylamine remains limited, reflecting its status as a research chemical rather than a bulk commodity. Synthetic chemists interested in this compound often explore custom synthesis options from specialized contract research organizations. Pricing and lead times vary significantly depending on scale and purity requirements, with milligram quantities typically available for initial screening purposes.

Future research directions for 2172183-65-0 may include detailed structure-activity relationship (SAR) studies to explore modifications at the azetidine nitrogen, benzyl position, or chlorophenyl ring. The compound's potential as a building block for more complex architectures also warrants investigation, particularly in the context of conformationally constrained analogs of bioactive molecules. As the pharmaceutical industry continues to explore saturated heterocycles for improved drug properties, compounds like this may gain increasing prominence in medicinal chemistry programs.